1-(Dimethylamino)-5-(4-isopropylphenyl)-1,4-pentadien-3-one
Description
Scientific Research Applications
Medicine
This compound has potential applications in the medical field, particularly in drug discovery and development. Its structure suggests that it could be useful in synthesizing new pharmaceuticals, especially considering its dimethylamino and isopropylphenyl groups, which are common in molecules with biological activity .
Material Science
In material science, the compound’s unique structure could be utilized in the development of new polymers or coatings. Its ability to form stable bonds and potentially interact with other materials at the molecular level makes it a candidate for creating advanced materials with specific properties .
Environmental Science
The environmental applications of this compound could include its use as a sensor or a binding agent for the detection and removal of pollutants. Its chemical properties might allow it to bind to certain contaminants, aiding in environmental clean-up efforts .
Analytical Chemistry
Analytical chemists might explore the use of this compound as a reagent or a catalyst in chemical analyses. Its structure could interact with various analytes, altering their properties in a way that is beneficial for detection and quantification .
Biochemistry
In biochemistry, the compound could be important for studying enzyme interactions or as a building block for more complex biochemical compounds. Its functional groups suggest that it could participate in enzymatic reactions or serve as a mimic of naturally occurring biochemical substances .
Pharmacology
Pharmacologically, “1-(Dimethylamino)-5-(4-isopropylphenyl)-1,4-pentadien-3-one” could be investigated for its therapeutic effects. It might act on biological pathways or receptors, leading to new treatments for various diseases .
properties
IUPAC Name |
(1E,4E)-1-(dimethylamino)-5-(4-propan-2-ylphenyl)penta-1,4-dien-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO/c1-13(2)15-8-5-14(6-9-15)7-10-16(18)11-12-17(3)4/h5-13H,1-4H3/b10-7+,12-11+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGHALIDCPMZEKO-OFJXCKHESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C=CC(=O)C=CN(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)/C=C/C(=O)/C=C/N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Dimethylamino)-5-(4-isopropylphenyl)-1,4-pentadien-3-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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